Cas no 80418-66-2 (Octanoic acid, 4-chloro-, chloromethyl ester)

• Product name: Octanoic acid, 4-chloro-, chloromethyl ester
• CAS No: 80418-66-2
• MF: C₉H₁₆Cl₂O₂
• MW: 227.128141403198
• CID: 705696
• PubChem ID: 525208

Octanoic acid, 4-chloro-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 4-chloro-, chloromethyl ester
• chloromethyl 4-chlorooctanoate
• DFWMUPOBAPRFLT-UHFFFAOYSA-N
• 80418-66-2
• 4-Chlorooctanoic acid, chloromethyl ester
• Chloromethyl 4-chloro-octanoate
• DTXSID70335432

• Inchi： InChI=1S/C9H16Cl2O2/c1-2-3-4-8(11)5-6-9(12)13-7-10/h8H,2-7H2,1H3
• InChI Key： DFWMUPOBAPRFLT-UHFFFAOYSA-N
• SMILES： CCCCC(CCC(=O)OCCl)Cl

Computed Properties

• Exact Mass: 226.0527351g/mol
• Monoisotopic Mass: 226.0527351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų